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Compound of Interest

Compound Name: N-Desethyl Sunitinib-d5

Cat. No.: B565178 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of N-Desethyl Sunitinib-d5, a key

analytical standard in the research and development of Sunitinib. Sunitinib is a multi-targeted

receptor tyrosine kinase (RTK) inhibitor used in cancer therapy, and accurate quantification of

the parent drug and its active metabolite, N-Desethyl Sunitinib, is crucial for pharmacokinetic

and pharmacodynamic studies.

Core Compound Identification
N-Desethyl Sunitinib-d5 is the deuterated form of N-Desethyl Sunitinib, the primary active

metabolite of Sunitinib.[1] The incorporation of five deuterium atoms provides a stable isotopic

label, making it an ideal internal standard for mass spectrometry-based bioanalytical methods.

[2]

Below is a summary of the key chemical identifiers for N-Desethyl Sunitinib-d5 and its related

compounds.
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Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

N-Desethyl Sunitinib-

d5
1217247-62-5[3][4][5]

C₂₀H₁₈D₅FN₄O₂[3][4]

[5][6]
375.45[3][5][6]

N-Desethyl Sunitinib 356068-97-8[5][7][8] C₂₀H₂₃FN₄O₂[7][8] 370.42[8]

N-Boc-N-desethyl

Sunitinib-d5
1246832-84-7[9] C₂₅H₂₆D₅FN₄O₄[3][9] 475.57[3][9]

Role in Bioanalysis and Pharmacokinetics
N-Desethyl Sunitinib-d5 serves as a critical tool in the accurate quantification of Sunitinib and

its primary active metabolite, N-Desethyl Sunitinib (also known as SU12662), in biological

matrices.[10] Due to its structural similarity and identical ionization properties to the non-

deuterated analyte, but with a distinct mass-to-charge ratio (m/z), it is the preferred internal

standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[2]

Experimental Workflow: Bioanalytical Quantification
The use of N-Desethyl Sunitinib-d5 as an internal standard is integral to preclinical and

clinical pharmacokinetic studies of Sunitinib. A typical workflow for the quantification of Sunitinib

and N-Desethyl Sunitinib in plasma is depicted below.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample Collection

Spike with N-Desethyl Sunitinib-d5 (Internal Standard)

Protein Precipitation & Liquid-Liquid Extraction

UPLC Separation

Tandem Mass Spectrometry Detection

Calculate Peak Area Ratio (Analyte/IS)

Quantify Against Calibration Curve

Pharmacokinetic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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